Cas no 1603039-75-3 (3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid)

• Product Name: 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid
• CAS No: 1603039-75-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5272294
• Update Time: 2026-03-09

3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Isopropyl-1H-pyrazol-4-yloxy)-propionic acid
• 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid

• Inchi： 1S/C9H14N2O3/c1-7(2)11-6-8(5-10-11)14-4-3-9(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： CYVTYCWFHLTUDO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CN(C(C)C)N=C1

Additional information on 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid

Introduction to 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid (CAS No. 1603039-75-3) and Its Emerging Applications in Chemical and Pharmaceutical Research

3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid, identified by its CAS number 1603039-75-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural framework comprising a pyrazole core linked to an alkoxypropionic acid moiety, has garnered attention due to its potential biological activities and synthetic utility. The presence of the propan-2-yl substituent and the pyrazol-4-yl group introduces specific electronic and steric properties, making this compound a valuable scaffold for further derivatization and exploration.

The compound’s structural design aligns with the growing trend in medicinal chemistry toward the development of multi-functionalized molecules capable of modulating complex biological pathways. The pyrazole ring, a well-documented pharmacophore, is known for its role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. In contrast, the alkoxypropionic acid moiety often contributes to metabolic stability and bioavailability, making it an attractive feature for drug-like compounds.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological potential of such heterocyclic compounds. The structural features of 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid suggest that it may interact with enzymes or receptors involved in critical metabolic processes. For instance, studies have indicated that pyrazole derivatives can exhibit inhibitory effects on certain kinases and metabolic enzymes, which are often implicated in diseases such as diabetes and cancer.

In light of these findings, researchers have begun exploring the compound’s efficacy in preclinical models. Initial studies have shown promising results in terms of modulating inflammatory responses and oxidative stress pathways. The propan-2-yl group appears to enhance solubility while maintaining structural integrity, facilitating its absorption and distribution within biological systems. Furthermore, the pyrazol-4-yl moiety may contribute to selective binding interactions with target proteins, reducing off-target effects—a crucial consideration in drug development.

The synthesis of 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid has also been optimized to ensure scalability and reproducibility. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have significantly improved yields and purity levels. These advancements not only streamline the production process but also open avenues for large-scale manufacturing if future clinical trials demonstrate therapeutic promise.

One particularly intriguing aspect of this compound is its potential role in combinatorial therapy strategies. By leveraging its dual functionality—combining a bioactive heterocycle with a metabolically stable carboxylic acid derivative—researchers can design molecules that exhibit synergistic effects when used in conjunction with other drugs. Such approaches are increasingly relevant in oncology, where combination therapies are often necessary to overcome drug resistance.

The growing interest in 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid (CAS No. 1603039-75-3) underscores the broader shift toward innovative chemical entities that bridge the gap between academic research and industrial applications. As computational modeling techniques continue to evolve, the ability to predict biological activity with greater accuracy will further accelerate the discovery pipeline for this class of compounds.

In conclusion, 3-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}propanoic acid represents a compelling example of how structural innovation can yield novel therapeutic candidates. Its unique combination of pharmacophoric elements positions it as a promising lead for further investigation into various therapeutic modalities. As research progresses, this compound is likely to play an increasingly important role in shaping future drug development strategies across multiple disease areas.